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CAS No.: 215294-98-7

Cat. No.: B3252270

Get Quote

For researchers engaged in rat immunology studies, the selection of appropriate antibodies is

paramount for generating robust and reproducible data. The monoclonal antibody OX-34, a

mouse anti-rat CD2 antibody, has been a longstanding tool for identifying and modulating T-cell

responses. This guide provides a comprehensive overview of OX-34, its applications, and a

comparison with alternative approaches, supported by experimental data and detailed

protocols to aid researchers in making informed decisions for their study designs.

OX-34: Targeting the Rat CD2 Co-stimulatory
Molecule
OX-34 is a mouse IgG2a monoclonal antibody that specifically recognizes the CD2 antigen on

rat thymocytes and peripheral T-cells.[1][2][3] CD2 is a 50-54 kDa glycoprotein that plays a

crucial role in T-cell activation and adhesion by binding to its ligand, CD58 (LFA-3).[4] The

interaction between CD2 and its ligand provides a co-stimulatory signal, which is essential for

full T-cell activation. By targeting CD2, the OX-34 antibody can be utilized for both the

identification and the functional manipulation of T-cell populations in rats.
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Comparative Analysis of OX-34 and Alternatives
The primary applications of OX-34 in rat immunology are the identification of T-cells via flow

cytometry and the in vivo depletion of T-cells to study their role in immune responses. This

section compares OX-34 with other reagents and methods used for these purposes.

T-Cell Identification: Flow Cytometry
OX-34 is widely used as a pan-T-cell marker in rats for flow cytometry.[5] However, a multi-

color panel approach is often necessary for more detailed immunophenotyping.

Table 1: Comparison of Antibodies for Rat T-Cell Identification by Flow Cytometry

Antibody
Clone

Target
Cell
Population
Identified

Key
Advantages

Key
Consideration
s

OX-34 CD2
Pan T-cells,

Thymocytes[1][2]

Broad T-cell

marker.

Does not

distinguish

between T-cell

subsets.

OX-19 CD5
Pan T-cells, B-

cell subset

Another common

pan-T-cell

marker.

Also expressed

on a subset of B-

cells.

OX-38 CD4 Helper T-cells

Specific for the

CD4+ T-cell

lineage.

Does not identify

CD8+ T-cells.

OX-8 CD8a Cytotoxic T-cells

Specific for the

CD8+ T-cell

lineage.

Does not identify

CD4+ T-cells.

R73 TCR αβ
Majority of

peripheral T-cells

Specific for T-

cells expressing

the αβ T-cell

receptor.

Does not identify

γδ T-cells.
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In Vivo T-Cell Depletion
OX-34 has been effectively used to deplete T-cells in vivo, particularly in models of

autoimmune disease such as adjuvant-induced arthritis.[6][7] The IgG2a isotype of OX-34 is

thought to mediate depletion through antibody-dependent cell-mediated cytotoxicity (ADCC)

and/or complement-dependent cytotoxicity (CDC).

Table 2: Comparison of Antibodies for In Vivo T-Cell Depletion in Rats

Antibody
Clone

Target
Depletion
Efficacy

Reported
Applications

Key
Consideration
s

OX-34 CD2

Effective in

depleting CD4+

T-cells[6][7]

Adjuvant-induced

arthritis[6][7]

Can deplete both

CD4+ and CD8+

T-cells.

OX-38 CD4

Highly effective

in depleting

CD4+ T-cells[8]

Allograft

rejection[8]

Specific for

CD4+ T-cell

depletion.

OX-8 CD8a

Effective in

depleting CD8+

T-cells

Not as widely

reported for

depletion as OX-

34 and OX-38.

Specific for

CD8+ T-cell

depletion.

Anti-asialo GM1 Asialo GM1

Depletes NK

cells and a

subset of T-cells

Various

immunology

models

Not specific to T-

cells.

Experimental Protocols
Detailed methodologies are crucial for the successful application of OX-34 in research. Below

are representative protocols for flow cytometry and in vivo T-cell depletion.

Protocol 1: Flow Cytometry Staining of Rat Splenocytes
using OX-34
Objective: To identify the percentage of T-cells in a rat spleen cell suspension.
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Materials:

Spleen from a rat

RPMI-1640 medium

Fetal Bovine Serum (FBS)

ACK lysis buffer (for red blood cell lysis)

Phosphate Buffered Saline (PBS)

Anti-Rat CD2 (clone OX-34), FITC conjugated (or other fluorochrome)[3]

Isotype control antibody (Mouse IgG2a, FITC conjugated)

Flow cytometer

Procedure:

Prepare a single-cell suspension of splenocytes by mechanically dissociating the spleen in

RPMI-1640 with 2% FBS.

Lyse red blood cells using ACK lysis buffer for 5 minutes at room temperature.

Wash the cells twice with PBS containing 2% FBS.

Resuspend the cells to a concentration of 1 x 10^7 cells/mL in PBS with 2% FBS.

Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into flow cytometry tubes.

Add the OX-34-FITC antibody at the manufacturer's recommended concentration (e.g., 0.5

µg per million cells).[9]

In a separate tube, add the isotype control antibody at the same concentration.

Incubate for 30 minutes at 4°C in the dark.

Wash the cells twice with PBS containing 2% FBS.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.antibodysystem.com/product/23843.html
https://www.abinscience.com/index/pdf?id=5746&download=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3252270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resuspend the cells in 500 µL of PBS for analysis on a flow cytometer.

Gate on the lymphocyte population based on forward and side scatter properties and

analyze the FITC signal to determine the percentage of CD2+ T-cells.[10]

Protocol 2: In Vivo T-Cell Depletion in a Rat Model of
Adjuvant Arthritis
Objective: To deplete T-cells in vivo to study their role in the pathogenesis of adjuvant-induced

arthritis.

Materials:

Lewis rats

Complete Freund's Adjuvant (CFA)

Anti-Rat CD2 (clone OX-34), purified[6]

Control monoclonal antibody (isotype matched)

Sterile PBS

Procedure:

Induce adjuvant arthritis in Lewis rats by intradermal injection of CFA at the base of the tail.

On specified days post-adjuvant injection (e.g., starting on day 12 when arthritis is

established), administer OX-34 antibody intraperitoneally. A typical dosing regimen is 2 mg

on the first day, followed by 1 mg on the next two consecutive days.[6]

Administer an isotype-matched control antibody to a separate group of rats using the same

dosing regimen.

Monitor the rats for clinical signs of arthritis (e.g., paw swelling, arthritis score).

At the end of the experiment, collect blood and lymphoid tissues to confirm T-cell depletion

by flow cytometry (using a non-competing anti-T-cell antibody if necessary).
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Visualizing Experimental Workflows and Signaling
Pathways
Diagrams generated using Graphviz can help to clarify complex experimental processes and

biological pathways.

T-Cell Identification and Sorting Workflow

Sample Preparation Antibody Staining Flow Cytometry Output

Rat Spleen Single-Cell Suspension RBC Lysis Cell Wash Stain with
OX-34-FITC

Incubate 30 min
at 4°C Wash Acquire on

Flow Cytometer
Gate on

Lymphocytes
Analyze FITC

Signal
Percentage of
CD2+ T-cells

Click to download full resolution via product page

Caption: Workflow for identifying rat T-cells using OX-34 and flow cytometry.

CD2 Signaling Pathway in T-Cell Activation
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Caption: Simplified CD2 co-stimulatory signaling pathway in T-cell activation.
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Conclusion
The OX-34 antibody remains a valuable and well-validated tool for researchers studying the rat

immune system. Its specificity for the CD2 antigen allows for the reliable identification of T-cells

in various applications, most notably flow cytometry. Furthermore, its ability to deplete T-cells in

vivo provides a powerful method for investigating the functional role of these cells in health and

disease. While other antibodies are available for more specific T-cell subset identification and

depletion, OX-34 offers a robust and versatile option for broader T-cell targeting. The choice

between OX-34 and alternative reagents will ultimately depend on the specific research

question and the level of detail required in the immunological analysis. This guide provides the

necessary information for researchers to make an informed decision and to design and execute

their experiments with confidence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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